Cas no 92841-20-8 (4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid)
92841-20-8 structure
Product Name:4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
CAS No:92841-20-8
MF:C11H20O3
MW:200.274703979492
CID:735814
Update Time:2023-08-03
4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanebutanoic acid, 3-hydroxy-3-methyl-
- 4-(3-hydroxy-3-methylcyclohexyl)butanoic acid
- 4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
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- Inchi: 1S/C11H20O3/c1-11(14)7-3-5-9(8-11)4-2-6-10(12)13/h9,14H,2-8H2,1H3,(H,12,13)
- InChI Key: MKXOXGLTGMYYCT-UHFFFAOYSA-N
- SMILES: OC1(C)CCCC(CCCC(=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Topological Polar Surface Area: 57.5
4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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